Cas no 1248014-88-1 (1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)-)

• Product Name: 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)-
• CAS No: 1248014-88-1
• MF: C₆H₁₀BrN₃O
• MW: 220.067100048065
• CID: 6500882
• Update Time: 2025-06-22

1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)-
• 4-Bromo-1-(2-methoxyethyl)-1h-pyrazol-3-amine

• Inchi： 1S/C6H10BrN3O/c1-11-3-2-10-4-5(7)6(8)9-10/h4H,2-3H2,1H3,(H2,8,9)
• InChI Key： GRNJFCYDTMMZNS-UHFFFAOYSA-N
• SMILES： N1(CCOC)C=C(Br)C(N)=N1

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 317.2±32.0 °C(Predicted)
• pka: 1.81±0.10(Predicted)

Additional information on 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)-

1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)- (CAS No. 1248014-88-1)

1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)- is a versatile and intriguing compound with the CAS registry number 1248014-88-1. This compound belongs to the class of heterocyclic amines, specifically pyrazoles, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in drug discovery and materials science. The molecule features a pyrazole ring substituted with a bromine atom at position 4 and a 2-methoxyethyl group at position 1, along with an amine group at position 3. These substituents confer the compound with distinct chemical reactivity and biological activity.

The synthesis of 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)- involves a combination of nucleophilic aromatic substitution and condensation reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions. For instance, a study published in *Organic Chemistry Frontiers* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with exceptional regioselectivity.

One of the most promising applications of 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)- lies in its potential as a building block for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). Recent studies have highlighted the compound's ability to inhibit certain protein kinases involved in cancer cell proliferation. For example, research conducted at the University of California, San Francisco (UCSF), revealed that this compound exhibits selective inhibition against Aurora kinases, which are critical regulators of mitosis.

In addition to its pharmacological applications, 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and field-effect transistors (FETs). A team at the Massachusetts Institute of Technology (MIT) has investigated its use as an electron transport layer in organic photovoltaic devices, demonstrating improved charge transport efficiency.

The compound's structure also lends itself to further functionalization, enabling researchers to explore its utility in click chemistry and supramolecular assembly. For instance, the bromine substituent can serve as a reactive handle for Suzuki-Miyaura coupling reactions, allowing for the incorporation of diverse functional groups. This versatility has made 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)- a valuable tool in medicinal chemistry and combinatorial synthesis.

From an environmental standpoint, recent studies have focused on the eco-friendly synthesis and degradation pathways of 1H-Pyrazol-3-amine, 4-bromo-1-(2-methoxyethyl)-. Researchers at the University of Cambridge have developed a bio-based synthesis route utilizing renewable feedstocks and enzymatic catalysis. This approach not only reduces the carbon footprint but also enhances the sustainability of chemical manufacturing processes.

In conclusion, 1H-Pyrazol-3-amines, particularly 4-bromo derivatives like CAS No. 1248014-88-1, represent a fascinating class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical reactivity, biological activity, and technological potential. As advancements in synthetic methodology and materials science progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.